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Compound of Interest

Compound Name: Ornidazole diol

Cat. No.: B1680657

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the use of Ornidazole diol as a
certified reference material (CRM) for accurate and reliable analytical measurements. Detailed
protocols for key applications are provided to ensure reproducible results in research and
quality control settings.

Introduction to Ornidazole Diol

Ornidazole diol, chemically known as 1-(2-methyl-5-nitro-1H-imidazol-1-yl)propane-2,3-diol, is
a primary impurity and metabolite of the antimicrobial drug Ornidazole.[1][2] As a critical related
substance, its identification and quantification are essential for ensuring the quality, safety, and
efficacy of Ornidazole drug products. Ornidazole diol is formed through the hydrolysis of
Ornidazole or its epoxide intermediate.[2] The use of a certified reference material of
Ornidazole diol is imperative for the validation of analytical methods and for routine quality
control testing of Ornidazole substances and formulations.[1][3]

Applications of Ornidazole Diol CRM
The primary applications of Ornidazole diol CRM include:

 Impurity Profiling: Accurate identification and quantification of Ornidazole diol in Ornidazole
active pharmaceutical ingredients (APIs) and finished drug products.[1][3]
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» Method Validation: Validation of analytical methods, such as High-Performance Liquid
Chromatography (HPLC) and UV-Visible Spectrophotometry, for the determination of
Ornidazole and its related substances.[4][5][6]

 Stability Studies: Monitoring the formation of Ornidazole diol as a degradation product in
stability studies of Ornidazole formulations.[7]

o Pharmacokinetic and Metabolism Studies: Serving as a reference standard for the
identification and quantification of Ornidazole diol in biological matrices to understand the
metabolic fate of Ornidazole.[8]

Physicochemical Properties and Purity

Ornidazole diol CRM is typically a highly purified substance with well-characterized
physicochemical properties.

Property Value Reference

) 1-(2-methyl-5-nitro-1H-
Chemical Name o ) [1]
imidazol-1-yl)propane-2,3-diol

3-Deschloro-3-hydroxy
Synonyms . [9][10]
Ornidazole, Ro 11-2616

CAS Number 62580-80-7 [9]
Molecular Formula C7H11N304

Molecular Weight 201.18 g/mol

Purity (typical) >99.5% [3][11]
Storage Conditions "ZC:]:C or -80°C, protected from ]

Experimental Protocols

This protocol describes a reversed-phase high-performance liquid chromatography (RP-HPLC)
method for the quantification of Ornidazole diol impurity in an Ornidazole active
pharmaceutical ingredient.
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4.1.1. Materials and Reagents

» Ornidazole diol Certified Reference Material

e Ornidazole APl sample

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

» Phosphate buffer (pH adjusted as per validated method, e.g., pH 7.0)
o Water (HPLC grade)

4.1.2. Chromatographic Conditions

Parameter Condition

C18, 250 mm x 4.6 mm, 5 um particle size (e.qg.,

Column
Symmetry Shield RP18)
Mobile Phase Phosphate buffer: Methanol (e.g., 70:30 v/v)
Flow Rate 1.0 mL/min
Column Temperature 25°C
Detection Wavelength 318 nm
Injection Volume 20 pL

4.1.3. Preparation of Solutions

o Standard Stock Solution of Ornidazole Diol: Accurately weigh about 10 mg of Ornidazole
diol CRM and dissolve in a suitable solvent (e.g., methanol) in a 100 mL volumetric flask.
Make up to volume to obtain a concentration of 100 pg/mL.

e Working Standard Solution: Dilute the stock solution with the mobile phase to obtain a final
concentration in the expected range of the impurity (e.g., 1 pg/mL).
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Sample Solution: Accurately weigh about 100 mg of the Ornidazole APl sample and dissolve
in the mobile phase in a 100 mL volumetric flask. Make up to volume to obtain a
concentration of 1 mg/mL.

4.1.4. Procedure

Inject the blank (mobile phase) to ensure no interfering peaks are present.
« Inject the working standard solution and record the peak area.
« Inject the sample solution and record the peak areas for Ornidazole and Ornidazole diol.

o Calculate the amount of Ornidazole diol in the Ornidazole APl sample using the following
formula:

% Ornidazole diol = (Area of Ornidazole diol in sample / Area of Ornidazole diol in
standard) x (Concentration of standard / Concentration of sample) x 100

4.1.5. System Suitability

Parameter Acceptance Criteria
Tailing Factor <20

Theoretical Plates = 2000

% RSD of replicate injections <2.0%

This protocol describes a colorimetric method for the determination of Ornidazole, which can be
adapted for the analysis of related substances. The method involves the reduction of the nitro
group to an amino group, followed by diazotization and coupling to form a colored azo dye.[5]
[12]

4.2.1. Materials and Reagents
e Ornidazole diol CRM

¢ Ornidazole sample
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e Zinc granules

e Hydrochloric acid (HCI)

e Sodium nitrite (NaNO2) solution (e.g., 1% w/v)

e Phloroglucinol solution (or other suitable coupling agent)
« Distilled water

4.2.2. Procedure

e Reduction of the Nitro Group:

o Accurately weigh a suitable amount of the standard or sample and transfer to a round
bottom flask.

o Add zinc granules and hydrochloric acid.

o Reflux the mixture to reduce the nitro group to an amino group.[4]
o Diazotization:

o Cool the reduced solution.

o Add sodium nitrite solution to form the diazonium salt.
e Coupling Reaction:

o Add the coupling agent (e.g., Phloroglucinol) to the diazonium salt solution to form a
colored azo compound.[5]

e Spectrophotometric Measurement:
o Dilute the final colored solution to a suitable volume with distilled water.

o Measure the absorbance at the wavelength of maximum absorption (e.g., 430 nm) against
a reagent blank.[5]
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e Quantification:
o Prepare a calibration curve using different concentrations of the Ornidazole diol CRM.

o Determine the concentration of Ornidazole diol in the sample by interpolating its
absorbance on the calibration curve.

Visualizations

The following diagram illustrates the metabolic pathway of Ornidazole, leading to the formation
of Ornidazole diol and other metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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